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Compound of Interest

Compound Name:
3,3-Dimethyl-2-methylene-

butyraldehyde

CAS No.: 69060-18-0

Cat. No.: B1353530

Get Quote

Role: Sterically Tuned Michael Acceptor | Class:ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

-Unsaturated Aldehyde

Executive Summary & Rationale
3,3-Dimethyl-2-methylene-butyraldehyde represents a unique class of Michael acceptors

where the electrophilic reactivity is modulated by significant steric bulk.[1] Unlike simple

acrolein, which is highly reactive and promiscuous (prone to off-target toxicity), this molecule

features a tert-butyl group at the ngcontent-ng-c2372798075="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

-position relative to the vinyl tail (C3 position of the butanal chain).

Key Characteristics:

Steric Shielding: The bulky tert-butyl group shields the carbonyl carbon, significantly

retarding 1,2-addition (direct carbonyl attack) while preserving 1,4-conjugate addition
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capability.[1]

Selectivity: It exhibits "tunable" electrophilicity, reacting preferentially with "soft" nucleophiles

(thiols, selenols) over "hard" nucleophiles (amines, hydroxyls), making it a valuable warhead

for Targeted Covalent Inhibitors (TCIs).

Synthetic Utility: It serves as a precursor for constructing chiral quaternary centers via

organocatalytic asymmetric synthesis.[1][2]

Chemical Profile & Stability
Property Specification Notes

IUPAC Name
2-Methylene-3,3-

dimethylbutanal

Often cited as ngcontent-ng-

c2372798075="" _nghost-ng-

c102404335="" class="inline

ng-star-inserted">

-tert-butylacrolein

Molecular Formula MW: 112.17 g/mol

Structure
Vinyl group is terminal;

-Bu is internal.

Reactivity Class
Michael Acceptor (Soft

Electrophile)

High specificity for Cys

residues.

Stability Prone to polymerization

CRITICAL: Store with stabilizer

(e.g., 100 ppm Hydroquinone)

at -20°C.

Protocol A: Synthesis of 3,3-Dimethyl-2-methylene-
butyraldehyde
Rationale: Commercially available stocks are often degraded.[1] Fresh synthesis via the

Mannich reaction of the saturated parent aldehyde is recommended for high-precision kinetics.

[1]
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Reagents
Substrate: 3,3-Dimethylbutyraldehyde (Neohexanal) [CAS: 2987-16-8][1][3]

C1 Source: Formaldehyde (37% aq.[1] solution)

Catalyst: Dimethylamine hydrochloride (DMA·HCl)

Solvent/Additives: Acetic acid, Dichloromethane (DCM)

Step-by-Step Methodology
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve

dimethylamine hydrochloride (0.1 eq) in 3,3-dimethylbutyraldehyde (1.0 eq).

Formaldehyde Addition: Add Formaldehyde (37% aq) (1.2 eq) dropwise while stirring

vigorously.

Note: The reaction is exothermic.[1] Maintain temperature below 40°C using a water bath

if necessary.[1]

Acid Catalysis: Add Acetic acid (0.1 eq) and heat the mixture to 70°C for 4–6 hours.

Mechanism:[1][2][4][5][6][7][8][9][10][11] The reaction proceeds via a Mannich

intermediate which undergoes in situ elimination of the amine to form the exocyclic double

bond.[1]

Workup:

Cool to room temperature.[1][12][13]

Extract with DCM (

).

Wash combined organic layers with saturated

(to remove acid) and Brine.
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Dry over

and concentrate in vacuo (do not heat above 30°C to avoid polymerization).

Purification:

Perform fractional distillation under reduced pressure.

Target Fraction: Collect the fraction boiling at approx. 45–50°C (at 15 mmHg).

QC Check:

H NMR should show two distinct vinyl protons (

and

ppm) and the aldehyde proton (

ppm).

Protocol B: Kinetic Assay for Covalent Cysteine
Modification
Rationale: This protocol quantifies the "warhead reactivity" (

proxy) of the molecule against a biological nucleophile (Glutathione or a model peptide).

Experimental Design
Nucleophile: N-Acetyl-Cysteine (NAC) or Glutathione (GSH).[1]

Electrophile: 3,3-Dimethyl-2-methylene-butyraldehyde.[1]

Detection: UV-Vis Spectrophotometry (monitoring enone depletion) or LC-MS.[1]

Workflow
Preparation:

Prepare a 10 mM stock of the aldehyde in DMSO.[1]
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Prepare a 10 mM stock of NAC in Phosphate Buffer (PBS, pH 7.4).

Reaction Initiation:

Mix NAC and Aldehyde in a 10:1 ratio (Pseudo-first-order conditions) in a quartz cuvette.

Final concentrations: 1 mM NAC, 100 ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

M Aldehyde.

Monitoring:

Monitor the absorbance decrease at 230 nm (characteristic of the ngcontent-ng-

c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-unsaturated carbonyl).

Acquire data points every 30 seconds for 60 minutes at 25°C.

Data Analysis:

Plot

vs. time.

The slope represents ngcontent-ng-c2372798075="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

.

Calculate the second-order rate constant: ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

.

Expected Result: Due to the tert-butyl steric bulk, the ngcontent-ng-c2372798075="" _nghost-

ng-c102404335="" class="inline ng-star-inserted">
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value should be significantly lower (approx. 10–50

) compared to unhindered acrolein (

), indicating a "tunable" reactivity suitable for selective drug targeting.

Visualizing the Mechanism
The following diagram illustrates the synthesis pathway (Mannich) and the Michael addition

mechanism, highlighting the steric influence.
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Michael Addition (Cysteine)
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(t-Bu Shielding)

Electrophilic Attack

Cysteine Thiol
(Nucleophile)

Nucleophilic Attack Thioether
Adduct

1,4-Addition

Click to download full resolution via product page

Caption: Synthesis via Mannich elimination and subsequent steric-controlled Michael addition.

References & Grounding
Mechanistic Basis of Acrolein Reactivity:

Source: "Protein alkylation by the ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

-unsaturated aldehyde acrolein." Journal of Biological Chemistry.

Relevance: Establishes the baseline reactivity of acrolein derivatives toward cysteine

thiols.
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Covalent Inhibition Strategies:

Source: "Covalent Modifiers: A Chemical Perspective on the Reactivity of ngcontent-ng-

c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-Unsaturated Carbonyls."[8][13] Journal of Medicinal Chemistry.

Relevance: Provides comparative rate constants (

) for various Michael acceptors, validating the use of steric bulk to tune reactivity.

Synthesis of

-Methylene Aldehydes:

Source: "Preparation method for 3,3-dimethyl butyraldehyde" (Patent Context).[1][14]

Relevance: Describes the precursor synthesis and conditions relevant to the Mannich

methylenation.

Organocatalytic Applications:

Source: "Michael Addition - Organic Chemistry Portal".[1][2][15]

Relevance: Details the use of Jørgensen-Hayashi catalysts for asymmetric additions to

sterically demanding enals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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